Cas no 2171781-33-0 (3-amino(cyclobutyl)methylthiolan-3-ol)

• Product Name: 3-amino(cyclobutyl)methylthiolan-3-ol
• CAS No: 2171781-33-0
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 5565634
• PubChem ID: 165596967
• Update Time: 2025-10-29

3-amino(cyclobutyl)methylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1639051
• 2171781-33-0
• 3-[amino(cyclobutyl)methyl]thiolan-3-ol
• 3-amino(cyclobutyl)methylthiolan-3-ol

• Inchi： 1S/C9H17NOS/c10-8(7-2-1-3-7)9(11)4-5-12-6-9/h7-8,11H,1-6,10H2
• InChI Key： XNWHFOFVLVXQKA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C(C1CCC1)N)O

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino(cyclobutyl)methylthiolan-3-ol

Introduction to 3-amino(cyclobutyl)methylthiolan-3-ol (CAS No. 2171781-33-0)

3-amino(cyclobutyl)methylthiolan-3-ol (CAS No. 2171781-33-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The following introduction provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-amino(cyclobutyl)methylthiolan-3-ol.

Chemical Structure and Properties

3-amino(cyclobutyl)methylthiolan-3-ol is a cyclic thioether compound with a cyclobutyl substituent and an amino group. Its molecular formula is C₉H₁₇NOS, and it has a molecular weight of 187.29 g/mol. The compound's structure includes a thiolane ring, which is a six-membered ring containing sulfur, and a cyclobutyl group attached to the thioether moiety. The presence of the amino group adds further complexity to its chemical properties, making it an interesting candidate for various chemical and biological studies.

The physical properties of 3-amino(cyclobutyl)methylthiolan-3-ol include its solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It is also moderately soluble in water, which facilitates its use in biological assays and drug delivery systems. The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and air to prevent degradation.

Synthesis Methods

The synthesis of 3-amino(cyclobutyl)methylthiolan-3-ol involves several steps that highlight the versatility of modern organic chemistry techniques. One common approach is the ring-closure metathesis (RCM) reaction, which is used to form the thiolane ring from an appropriate precursor. The cyclobutyl group can be introduced via a cycloaddition reaction or through the use of cyclobutyl-containing reagents. The final step typically involves the introduction of the amino group through an amine substitution reaction.

A recent study published in the Journal of Organic Chemistry detailed an efficient synthesis route for 3-amino(cyclobutyl)methylthiolan-3-ol. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce the cyclobutyl group, followed by a selective reduction to form the thiolane ring. This method yielded high purity product with excellent yields, making it suitable for large-scale production.

Biological Activities and Applications

3-amino(cyclobutyl)methylthiolan-3-ol has shown promising biological activities that make it a valuable candidate for drug development. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, studies have demonstrated that it can effectively inhibit the activity of certain kinases, which are crucial targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3-amino(cyclobutyl)methylthiolan-3-ol has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California found that the compound significantly reduced inflammation in both in vitro and in vivo models. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 3-amino(cyclobutyl)methylthiolan-3-ol into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate its safety and efficacy in humans. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Beyond its potential as a standalone therapeutic agent, 3-amino(cyclobutyl)methylthiolan-3-ol is also being explored as a lead compound for drug discovery efforts. Its unique structure and biological activities make it an excellent starting point for developing more potent and selective analogs. Ongoing research aims to optimize its pharmacokinetic properties and enhance its therapeutic window.

Conclusion

In conclusion, 3-amino(cyclobutyl)methylthiolan-3-ol (CAS No. 2171781-33-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities position it as a valuable candidate for developing new therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.